A simple assay for analyzing residues of carbaryl insecticide in buffalo meat by liquid chromatography–photodiode array detection

Analytical Methods Pub Date: 2010-02-03 DOI: 10.1039/B9AY00301K

Abstract

A simple and sensitive liquid chromatographic (LC) method was developed for determination of carbaryl residue in buffalo meat samples. This method is based on a solid-phase extraction technique followed by high-performance liquid chromatography (HPLC)–photo-diode-array (PDA) detection. Meat samples (0.5 g) were deproteinized by adding acetonitrile followed by centrifugation and filtration. The analyte was separated on a reverse-phase (RP-C18) column using isocratic elution. Acetonitrile along with water appears to be an excellent extractant as recovery of the analyte in spiked sample at maximum residue level (MRL) was 98.5%, with coefficient of variation (CV) of 4.97%. The limit of detection (LOD) and limit of quantification (LOQ) of the method was 0.015 and 0.03 μg g−1, respectively. The linearity of the carbaryl was 0.9992. Excellent method repeatability and reproducibility were also observed by intra- and inter-day assay precision. For robustness, the method was employed to analyze 122 buffalo meat samples, and intensities for the insecticide were found to be unaffected by the sample matrices interference.

Graphical abstract: A simple assay for analyzing residues of carbaryl insecticide in buffalo meat by liquid chromatography–photodiode array detection
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